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Compound of Interest

Compound Name: Batilol

Cat. No.: B3428702 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Batilol (also known as Batyl Alcohol), ensuring the safety of laboratory personnel and

compliance with environmental regulations. Given that Batilol is classified as very toxic to

aquatic life, it must be handled and disposed of as hazardous chemical waste.[1][2]

Immediate Safety Precautions
Before handling Batilol for disposal, ensure you are wearing appropriate Personal Protective

Equipment (PPE).

Hand Protection: Wear protective gloves that have been inspected prior to use. Dispose of

contaminated gloves after use in accordance with good laboratory practices.[1]

Eye Protection: Use safety glasses or goggles tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).[1]

Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin contact.

[1]

Ventilation: Handle Batilol in a well-ventilated area or under a chemical fume hood to avoid

the formation and inhalation of dust or vapors.
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Disposal of Batilol must comply with local, state, and federal hazardous waste regulations.

Never dispose of Batilol down the drain, as this can harm aquatic ecosystems.

Step 1: Waste Identification and Labeling

Clearly label a dedicated waste container for Batilol waste.

The label should include the chemical name ("Batilol" or "Batyl Alcohol"), the words

"Hazardous Waste," and any relevant hazard symbols (e.g., Environmental Hazard).

Step 2: Waste Segregation

Collect Batilol waste separately from other chemical waste streams to prevent potentially

dangerous reactions.

Do not mix with solvents, acids, bases, or oxidizing agents.

Step 3: Containerization

Use a suitable, closed container for collecting Batilol waste. The container must be

compatible with the chemical and have a secure, screw-top cap to prevent leaks.

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

Step 4: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.

The storage area should be away from heat sources, ignition sources, and incompatible

materials.

Step 5: Arrange for Professional Disposal

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Follow their specific procedures for waste handover.
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Spill Management
In the event of a Batilol spill, follow these procedures:

Evacuate and Ventilate: Warn others in the area and ensure the space is well-ventilated.

Control the Spill: For small spills, use absorbent pads from a chemical spill kit. For larger

spills, contact your EH&S department immediately.

Clean-up: Carefully sweep or shovel the spilled material and absorbent into a suitable,

closed container for disposal. Avoid generating dust.

Decontaminate: Clean the spill area with soap and water.

Dispose: Label the container with the spilled material as hazardous waste and dispose of it

according to the procedures outlined above.

Batilol Properties
The following table summarizes key quantitative data for Batilol.

Property Data Source

Chemical Name Batilol, Batyl Alcohol

CAS Number 544-62-7

Molecular Formula C₂₁H₄₄O₃

Molecular Weight 344.58 g/mol

Appearance Solid powder

Storage Temperature
0 - 4°C (short term), -20°C

(long term)

Experimental Protocols
No experimental protocols for the neutralization or treatment of Batilol prior to disposal were

found in the provided search results. The standard and recommended procedure is collection
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and disposal via a certified hazardous waste management service. Intentional dilution as a

substitute for proper disposal is illegal in many jurisdictions.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Batilol.
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Caption: Workflow for the safe disposal of Batilol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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